tert-Butyl pyrrolidin-2-ylcarbamate
Overview
Description
“tert-Butyl pyrrolidin-2-ylcarbamate” is a chemical compound with the molecular formula C9H18N2O2 . It has a molecular weight of 186.25 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, attached to a carbamate group (a carbonyl group attached to an oxygen and a nitrogen) and a tert-butyl group .Physical and Chemical Properties Analysis
“this compound” is stored sealed in dry conditions at 2-8°C . Unfortunately, other specific physical and chemical properties like melting point, boiling point, etc., are not available in the current literature.Scientific Research Applications
Synthesis and Manufacturing of Pharmaceuticals : The compound has been used as an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor. It's prepared through a one-pot, two-step telescoped sequence starting from readily available materials (Wenjie Li et al., 2012).
Structural and Crystallography Studies : In crystallography, the compound crystallizes as sharp needles in the orthorhombic system. Its structure displays an electric dipole moment, contributing to the understanding of molecular interactions and alignments (P. Baillargeon et al., 2014).
Anti-Inflammatory and Analgesic Activities : It has been used in synthesizing compounds with anti-inflammatory and analgesic properties. Some synthesized derivatives showed dual inhibitory activity and possessed anti-inflammatory activities comparable to standard drugs (H. Ikuta et al., 1987).
Development of Antibacterial Agents : Derivatives of this compound have been studied as novel bacterial deformylase inhibitor-based antibacterial agents, exploring various structural relationships to optimize antibacterial activity and minimize toxicity (R. Jain et al., 2003).
Efficient Synthesis of Drug Intermediates : An efficient process was designed for the synthesis of important drug intermediates, including tert-butyl pyrrolidin-3-ylmethylcarbamate, starting from itaconic acid ester. This process is simple, cost-efficient, and environmentally friendly (Geng Min, 2010).
Synthesis of Pyrrolidines for Pharmaceutical Use : The compound has been used in the synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy, demonstrating its utility in producing chiral pyrrolidine compounds (John Y. L. Chung et al., 2005).
Development of Nitroxides for Biomedical Applications : Studies have focused on developing pyrrolidine nitroxides with high resistance to bioreduction, important for applications in biomedicine and pharmaceuticals (A. Taratayko et al., 2022).
Reagent Design for Secondary Amines Synthesis : It has been utilized in designing novel reagents to facilitate the stepwise synthesis of secondary aliphatic amines, showing its utility in organic synthesis (L. Grehn et al., 2002).
Properties
IUPAC Name |
tert-butyl N-pyrrolidin-2-ylcarbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6-10-7/h7,10H,4-6H2,1-3H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBZQOKGDPJRRFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCCN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50595118 | |
Record name | tert-Butyl pyrrolidin-2-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
185693-00-9 | |
Record name | tert-Butyl pyrrolidin-2-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.